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Compound of Interest

Compound Name:
[3-

(Dimethylamino)phenyl]methanol

Cat. No.: B1265762 Get Quote

FOR IMMEDIATE USE: This document provides crucial safety and logistical information for the

handling and disposal of [3-(Dimethylamino)phenyl]methanol. All personnel, including

researchers, scientists, and drug development professionals, must adhere to these procedures

to mitigate potential risks. The following guidance is predicated on the safety profiles of

structurally analogous compounds, and it is imperative to treat [3-
(Dimethylamino)phenyl]methanol as a substance with potential hazards.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS) for [3-
(Dimethylamino)phenyl]methanol, a conservative approach is warranted. Structurally related

compounds exhibit properties that include being harmful if swallowed, causing skin irritation or

severe burns, and leading to serious eye damage.[1][2][3][4] Therefore, a comprehensive PPE

strategy is the first line of defense.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[5]

To protect against potential

splashes that could cause

severe eye damage.

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile, neoprene).

Inspect for degradation or

perforations before use. - Lab

Coat: A standard lab coat is

required to prevent skin

contact.

To prevent skin contact which

could lead to irritation or burns.

[1][2]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If work

outside a fume hood is

unavoidable and there is a risk

of aerosol generation, a

NIOSH-approved respirator

with an appropriate cartridge

should be used.[5][6]

To prevent inhalation of

potentially harmful vapors or

aerosols.

Safe Handling and Operational Plan
Adherence to strict operational procedures is critical for the safe handling of [3-
(Dimethylamino)phenyl]methanol.

2.1. Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.[3]

2.2. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[1]
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Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.[3][7]

Do not eat, drink, or smoke in the work area.[2][7]

Emergency Procedures
Immediate and appropriate response to an exposure is critical.

Table 2: Emergency First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

[2][8]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[1][2][3][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

[7]

3.1. Spill Response:

Small Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust

formation, and place it in a labeled hazardous waste container. Clean the area with an

appropriate solvent and collect the cleaning materials as hazardous waste.
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Large Spills: In the case of a large spill, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department or emergency response team

immediately.

Disposal Plan
Proper disposal of [3-(Dimethylamino)phenyl]methanol and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Identify the waste as [3-(Dimethylamino)phenyl]methanol.

Do not mix with other chemical wastes unless explicitly permitted by your institution's

hazardous waste management guidelines.[9]

Containment:

Solid Waste: Collect all solid materials contaminated with the compound (e.g., weighing

paper, gloves, bench paper) in a designated, leak-proof, and clearly labeled solid waste

container.

Liquid Waste: Collect solutions containing the compound in a designated hazardous liquid

waste container. Do not dispose of down the drain.[10]

Sharps Waste: Dispose of any contaminated sharps in a designated sharps container.[10]

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7]

Ensure all waste containers are sealed and properly labeled.[10]

Arrange for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[9][10]

Maintain a record of the waste generated, including the chemical name, quantity, and date

of disposal.[10]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of [3-
(Dimethylamino)phenyl]methanol.
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Caption: Logical workflow for the safe handling and disposal of [3-
(Dimethylamino)phenyl]methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1265762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

